Cas no 1248488-38-1 ([(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine)

• Product Name: [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine
• CAS No: 1248488-38-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6234088
• PubChem ID: 62352109
• Update Time: 2025-06-15

[(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• AKOS011637283
• EN300-4245115
• 1-(Pyridin-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine
• [(oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine
• 1248488-38-1
• [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine

• Inchi： 1S/C12H18N2O/c1-2-6-14-12(3-1)10-13-9-11-4-7-15-8-5-11/h1-3,6,11,13H,4-5,7-10H2
• InChI Key： HMTQHKFFVBSHFQ-UHFFFAOYSA-N
• SMILES： O1CCC(CNCC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine

Introduction to [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1248488-38-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine, represents a unique structural motif that combines an oxane ring with pyridine substituents, making it a promising candidate for various applications in drug discovery and molecular recognition.

The oxane ring, a six-membered ether-like structure, is known for its stability and flexibility, which makes it an attractive scaffold in medicinal chemistry. Its incorporation into the molecular framework of [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine contributes to the compound's ability to interact with biological targets in a specific manner. This structural feature has been widely explored in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular diseases.

The pyridine moiety, on the other hand, is a well-known pharmacophore that is frequently found in active pharmaceutical ingredients (APIs). Its presence in [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Moreover, the pyridine ring can engage in hydrogen bonding and π-stacking interactions with biological molecules, thereby facilitating targeted binding and improved pharmacological activity.

Recent studies have highlighted the potential of [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine in the development of small-molecule inhibitors for various enzymes and receptors. For instance, researchers have demonstrated its efficacy as a modulator of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The compound's ability to bind to this enzyme with high affinity suggests its promise as a lead compound for further optimization into a therapeutic agent.

In addition to its applications in neurology, [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine has shown potential in other therapeutic areas. Studies have indicated its role as a ligand for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The compound's unique structural features allow it to selectively interact with specific GPCRs, making it a valuable tool for drug discovery and development.

The synthesis of [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds between the oxane and pyridine moieties.

The pharmacokinetic properties of [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine have also been extensively studied. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its behavior within biological systems. These studies have provided valuable insights into how the compound is processed by the body, which is essential for optimizing its therapeutic potential.

The future prospects of [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine are vast and exciting. Ongoing research aims to further refine its chemical structure to enhance its pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying analogs of this compound that may offer improved efficacy and reduced side effects.

In conclusion, [(Oxan-4-yl)methyl][(pyridin-2-yl)methyl]amine, with its CAS number 1248488-38-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its impact on medicine and biotechnology is likely to grow even further.